![molecular formula C17H18F3N5O5S B269714 Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate](/img/structure/B269714.png)
Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate, commonly known as EATP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical research. EATP is a synthetic analog of adenosine triphosphate (ATP), a molecule that plays a crucial role in energy transfer within cells. EATP has been shown to mimic the physiological effects of ATP, making it a useful tool for studying cellular metabolism and signaling pathways.
Mechanism of Action
EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate mimics the structure of this compound, allowing it to bind to this compound-binding sites on proteins. When Ethis compound binds to these sites, it can activate or inhibit the activity of the protein, depending on the specific protein and the location of the binding site.
Biochemical and Physiological Effects
Ethis compound has been shown to have a range of biochemical and physiological effects in cells. One of the most significant effects is its ability to activate cellular signaling pathways that are normally activated by this compound. Ethis compound has also been shown to inhibit the activity of Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoateases, which are enzymes that hydrolyze this compound to release energy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate in lab experiments is its ability to mimic the physiological effects of this compound. This makes it a useful tool for studying cellular metabolism and signaling pathways. However, one limitation of using Ethis compound is that it may not fully replicate the effects of this compound in all cellular contexts.
Future Directions
There are several future directions for research involving EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate. One potential area of study is the development of new analogs of Ethis compound that have improved specificity for certain this compound-binding sites. Another potential direction is the use of Ethis compound in drug discovery, as it may be possible to use Ethis compound analogs to target specific this compound-dependent enzymes involved in disease processes. Additionally, Ethis compound could be used to study the effects of this compound on cellular processes in various disease models.
Synthesis Methods
EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate can be synthesized using a multi-step process that involves the modification of several chemical intermediates. The synthesis begins with the preparation of 4-aminobenzenesulfonamide, which is then reacted with 4-chloro-3-nitropyridine to form 4-(4-nitro-pyrimidin-2-ylamino)-benzenesulfonamide. This intermediate is then reacted with ethyl 2-amino-3,3,3-trifluoro-2-(4-aminophenyl)propanoate to form Ethis compound.
Scientific Research Applications
EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate has been used extensively in scientific research to study various cellular processes. One of the most significant applications of Ethis compound is in the study of this compound-dependent enzymes, such as kinases and Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoateases. Ethis compound can be used as a substrate for these enzymes, allowing researchers to study their activity and regulation.
properties
Molecular Formula |
C17H18F3N5O5S |
---|---|
Molecular Weight |
461.4 g/mol |
IUPAC Name |
ethyl 2-acetamido-3,3,3-trifluoro-2-[4-(pyrimidin-4-ylsulfamoyl)anilino]propanoate |
InChI |
InChI=1S/C17H18F3N5O5S/c1-3-30-15(27)16(17(18,19)20,23-11(2)26)24-12-4-6-13(7-5-12)31(28,29)25-14-8-9-21-10-22-14/h4-10,24H,3H2,1-2H3,(H,23,26)(H,21,22,25) |
InChI Key |
CPGNENGHADMFMA-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(C(F)(F)F)(NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=NC=C2)NC(=O)C |
Canonical SMILES |
CCOC(=O)C(C(F)(F)F)(NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=NC=C2)NC(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.